(5Z)-5-({3-[2-methyl-4-(propan-2-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C31H29N3O2S2
• Molecular Weight: 539.7 g/mol
• IUPAC Name: (5Z)-5-[[3-(2-methyl-4-propan-2-yloxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C31H29N3O2S2/c1-20(2)36-26-15-16-27(21(3)17-26)29-24(19-33(32-29)25-13-9-6-10-14-25)18-28-30(35)34(31(37)38-28)22(4)23-11-7-5-8-12-23/h5-20,22H,1-4H3/b28-18-
• Standard InChI Key: YGIODIOTZKOMQT-VEILYXNESA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OC(C)C)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)C(C)C4=CC=CC=C4)C5=CC=CC=C5
• Canonical SMILES: CC1=C(C=CC(=C1)OC(C)C)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)C(C)C4=CC=CC=C4)C5=CC=CC=C5

Introduction

The compound (5Z)-5-({3-[2-methyl-4-(propan-2-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one represents a complex heterocyclic molecule with a thiazolidin-4-one core. Thiazolidin-4-one derivatives are widely studied in medicinal chemistry due to their diverse biological activities, including anticancer, antimicrobial, anti-inflammatory, antidiabetic, and antioxidant properties. This article explores the structural features, synthesis, bioactivity, and potential applications of this compound.

Structural Features

The molecular structure of the compound integrates several pharmacologically significant moieties:

• Thiazolidin-4-one Core: Known for its bioactive scaffold, capable of interacting with various biological targets.

• Pyrazole Ring: A versatile heterocyclic group contributing to anti-inflammatory and anticancer activities.

• Substituents:

  • A methyl group and propan-2-yloxy group on the phenyl ring enhance lipophilicity and membrane permeability.

  • A phenylethyl group attached to the thiazolidinone core may improve receptor binding affinity.

These structural features suggest potential multitarget bioactivity.

Synthesis

The synthesis of such compounds typically involves condensation reactions between thiazolidinone derivatives and substituted pyrazoles:

• Key Reagents:

  • Thiosemicarbazides or thioureas for the thiazolidinone core.

  • Pyrazole derivatives functionalized with electron-donating or withdrawing groups.

• Reaction Conditions:

  • Catalysts such as p-toluenesulfonic acid or sodium acetate in ethanol under reflux conditions.

  • Purification via recrystallization or chromatography to achieve high yields.

Biological Activities

Thiazolidin-4-one derivatives exhibit a broad spectrum of biological effects due to their ability to modulate multiple pathways:

Activity	Mechanism of Action	Relevance to Compound
Anticancer	Inhibition of cell proliferation via interaction with DNA or enzymes involved in cell cycle regulation.	The pyrazole-thiazolidinone hybrid structure is promising for cytotoxicity studies.
Antimicrobial	Disruption of bacterial cell walls or inhibition of essential enzymes.	The lipophilic substituents may enhance penetration into microbial membranes.
Anti-inflammatory	Inhibition of pro-inflammatory cytokines and enzymes like COX.	The pyrazole moiety is known for its anti-inflammatory potential.
Antioxidant	Scavenging free radicals and reducing oxidative stress.	The phenolic ether substituent may contribute to radical stabilization.

Applications in Medicinal Chemistry

Given its structural complexity and functional diversity, this compound holds promise in:

• Cancer Therapeutics: As a lead compound for designing novel chemotherapeutic agents targeting resistant cancers.

• Antimicrobial Agents: Potential use against multidrug-resistant bacterial strains.

• Anti-inflammatory Drugs: Development of safer alternatives to NSAIDs with reduced side effects.